Cas no 2416234-34-7 (tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate)

• Product Name: tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate
• CAS No: 2416234-34-7
• MF: C₉H₂₀N₂O₄S
• MW: 252.331101417542
• MDL: MFCD32668695
• CID: 5675774
• PubChem ID: 146155895
• Update Time: 2025-10-28

tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(2-hydroxyethyl)(imino)oxo-lambda6-sulfanyl]ethyl}carbamate
• Tert-butyl N-[2-(2-hydroxyethylsulfonimidoyl)ethyl]carbamate
• EN300-26676817
• 2416234-34-7
• tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate

• MDL： MFCD32668695
• Inchi： 1S/C9H20N2O4S/c1-9(2,3)15-8(13)11-4-6-16(10,14)7-5-12/h10,12H,4-7H2,1-3H3,(H,11,13)
• InChI Key： YZOBTFZBZFVEKQ-UHFFFAOYSA-N
• SMILES： S(CCO)(CCNC(=O)OC(C)(C)C)(=N)=O

Computed Properties

• Exact Mass: 252.11437830g/mol
• Monoisotopic Mass: 252.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate

tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2416234-34-7, known as tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including a tert-butyl group, a carbamate moiety, and a sulfanyl group. These features make it a versatile building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate in the synthesis of bioactive compounds. Researchers have demonstrated that the compound's unique structure allows for efficient conjugation with other molecules, enabling the creation of novel drug delivery systems. For instance, its sulfanyl group has been shown to enhance the stability of drug molecules under physiological conditions, while the carbamate moiety facilitates controlled release mechanisms.

In addition to its applications in drug delivery, this compound has also been explored for its role in polymer chemistry. The tert-butyl group contributes to the thermal stability of polymers, making it an ideal component in high-performance materials. Recent advancements in polymer synthesis have utilized this compound to develop lightweight, yet durable materials for aerospace and automotive industries.

The synthesis of tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the imine intermediate and subsequent oxidation to introduce the sulfanyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability. Preliminary results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on ecosystems. This property is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, tert-butyl N-{2-(2-hydroxyethyl)(imino)oxo-lambda6-sulfanylethyl}carbamate (CAS No. 2416234-34-7) stands out as a versatile and innovative chemical entity with applications spanning multiple disciplines. Its unique structure and favorable properties make it a valuable tool in modern chemistry and materials science.